Cas no 951460-51-8 (2-fluoro-N-1-(4-fluorobenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-ylbenzene-1-sulfonamide)

• Product Name: 2-fluoro-N-1-(4-fluorobenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-ylbenzene-1-sulfonamide
• CAS No: 951460-51-8
• MF: C₂₁H₁₈F₂N₂O₄S₂
• MW: 464.50542974472
• CID: 5516162
• Update Time: 2025-06-27

2-fluoro-N-1-(4-fluorobenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-ylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-N-[1-(4-fluorophenyl)sulfonyl-3,4-dihydro-2H-quinolin-7-yl]benzenesulfonamide
• Benzenesulfonamide, 2-fluoro-N-[1-[(4-fluorophenyl)sulfonyl]-1,2,3,4-tetrahydro-7-quinolinyl]-
• 2-fluoro-N-1-(4-fluorobenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-ylbenzene-1-sulfonamide

• Inchi： 1S/C21H18F2N2O4S2/c22-16-8-11-18(12-9-16)31(28,29)25-13-3-4-15-7-10-17(14-20(15)25)24-30(26,27)21-6-2-1-5-19(21)23/h1-2,5-12,14,24H,3-4,13H2
• InChI Key： DEUWXINGBGNGRN-UHFFFAOYSA-N
• SMILES： C1(S(NC2=CC3=C(C=C2)CCCN3S(C2=CC=C(F)C=C2)(=O)=O)(=O)=O)=CC=CC=C1F

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolines

Additional information on 2-fluoro-N-1-(4-fluorobenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-ylbenzene-1-sulfonamide

Comprehensive Overview of 2-fluoro-N-1-(4-fluorobenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-ylbenzene-1-sulfonamide (CAS No. 951460-51-8)

The compound 2-fluoro-N-1-(4-fluorobenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-ylbenzene-1-sulfonamide (CAS No. 951460-51-8) is a highly specialized sulfonamide derivative with significant potential in pharmaceutical and biochemical research. Its unique structural features, including the tetrahydroquinoline core and dual fluorobenzenesulfonyl groups, make it a subject of interest for drug discovery and development. Researchers are increasingly exploring its applications in targeting specific enzymes or receptors due to its sulfonamide functionality, which is known for its bioactivity.

In recent years, the demand for fluorinated compounds like 2-fluoro-N-1-(4-fluorobenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-ylbenzene-1-sulfonamide has surged, driven by their enhanced metabolic stability and bioavailability. This aligns with the growing trend in precision medicine and targeted therapy, where molecules with specific modifications are designed to improve efficacy and reduce side effects. The presence of fluorine atoms in this compound is particularly noteworthy, as fluorine incorporation is a common strategy in modern drug design to optimize pharmacokinetic properties.

From a synthetic chemistry perspective, the preparation of 951460-51-8 involves multi-step organic transformations, including sulfonylation and fluorination reactions. These processes are critical for achieving the desired purity and yield, which are essential for downstream applications. The compound's CAS number serves as a unique identifier, ensuring accurate referencing in academic and industrial settings. Researchers often search for "sulfonamide derivatives" or "fluorinated tetrahydroquinoline" to find related studies, highlighting the importance of these keywords in scientific literature.

The potential therapeutic applications of 2-fluoro-N-1-(4-fluorobenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-ylbenzene-1-sulfonamide are vast, with preliminary studies suggesting its relevance in inflammatory diseases and cancer research. Its mechanism of action may involve modulation of protein-protein interactions or inhibition of key signaling pathways. This has sparked interest in platforms like PubMed and SciFinder, where scientists frequently query "sulfonamide-based inhibitors" or "fluorinated drug candidates" to stay updated on advancements.

In the context of green chemistry, the synthesis and use of 951460-51-8 are also being evaluated for environmental sustainability. Researchers are exploring eco-friendly solvents and catalytic methods to reduce waste and energy consumption during production. This aligns with global initiatives to promote sustainable pharmaceutical manufacturing, a topic gaining traction in both academic and industrial circles.

Overall, 2-fluoro-N-1-(4-fluorobenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-ylbenzene-1-sulfonamide represents a promising candidate for further investigation. Its combination of fluorine and sulfonamide moieties offers a versatile scaffold for designing next-generation therapeutics. As the scientific community continues to explore its properties, this compound is likely to remain a focal point in medicinal chemistry and drug development discussions.